Cas no 32644-15-8 ((S)-2-Bromopropionic Acid)

(S)-2-Bromopropionic Acid is a chiral carboxylic acid derivative widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its bromine-substituted propionic acid structure enables versatile reactivity, particularly in nucleophilic substitution and esterification reactions. The (S)-enantiomer offers stereochemical precision, making it valuable for asymmetric synthesis and the production of optically active compounds. This compound is commonly employed in the preparation of active pharmaceutical ingredients (APIs), agrochemicals, and specialty chemicals. High purity grades ensure consistent performance in applications requiring strict enantiomeric control. Proper handling is advised due to its corrosive nature and potential reactivity. Storage under inert conditions is recommended to maintain stability.
(S)-2-Bromopropionic Acid structure
(S)-2-Bromopropionic Acid structure
Product Name:(S)-2-Bromopropionic Acid
CAS No:32644-15-8
MF:C3H5BrO2
MW:152.974600553513
MDL:MFCD00137325
CID:53925
PubChem ID:642232
Update Time:2025-06-07

(S)-2-Bromopropionic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-2-Bromopropionic acid
    • (S)-2-bromo propanoic acid
    • (S)-2-Bromopropionic Acid
    • S-2-Bromopropionic acid
    • (S)-(−)-2-BroMopropionic acid
    • L-2-Bromopropionic Acid
    • (S)-2-Bromopropanoic Acid
    • AC-28136
    • (2S)-2-bromopropanoic acid
    • J-018808
    • AKOS015833997
    • (S)-ALPHA-BROMOPROPIONIC ACID
    • (S)-(-)-2-Bromopropionic acid, purum, >=98.5% (sum of enantiomers, GC)
    • UNII-6TD3XQN5MG
    • AM81431
    • B1757
    • BS-43773
    • MFCD00137325
    • EN300-177156
    • (2s)-(-)-2-Bromopropionic acid
    • J9.154E
    • SCHEMBL233694
    • (-)-2-Bromopropanoic acid
    • MONMFXREYOKQTI-REOHCLBHSA-N
    • Propanoic acid, 2-bromo-, (2S)-
    • S-2-Bromopropionic acid;(2S)-2-bromopropanoic acid
    • 32644-15-8
    • 6TD3XQN5MG
    • (S)-.ALPHA.-BROMOPROPIONIC ACID
    • DTXSID80348997
    • (2S)-2-bromo-propionic acid
    • (S)-bromopropionic acid
    • (S)-()-2-Bromopropionic acid
    • (s)-2-bromo-propionic acid
    • (S)-(-)-2-Bromopropionic acid, 99%
    • 2-Bromopropionic acid, (S)-
    • MDL: MFCD00137325
    • Inchi: 1S/C3H5BrO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)/t2-/m0/s1
    • InChI Key: MONMFXREYOKQTI-REOHCLBHSA-N
    • SMILES: Br[C@H](C(=O)O)C

Computed Properties

  • Exact Mass: 151.94700
  • Monoisotopic Mass: 151.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 61.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Colorless liquid with pungent smell
  • Density: 1.696 g/mL at 20 °C(lit.)
  • Melting Point: −35 °C (lit.)
  • Boiling Point: 94°C/11mmHg(lit.)
  • Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
  • Refractive Index: n20/D 1.470
  • PSA: 37.30000
  • LogP: 0.85440
  • Sensitiveness: Sensitive to light
  • Optical Activity: [α]20/D −25°, neat
  • Solubility: dissolve in water

(S)-2-Bromopropionic Acid Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265
  • WGK Germany:3
  • Hazard Category Code: 22-34
  • Safety Instruction: S26; S36/37/39; S45
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:2-8°C
  • Packing Group:III
  • Risk Phrases:R22; R34
  • Safety Term:S26;S36/37/39;S45

(S)-2-Bromopropionic Acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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(S)-2-Bromopropionic Acid Production Method

(S)-2-Bromopropionic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:32644-15-8)(S)-2-Bromopropionic Acid
Order Number:A5837
Stock Status:in Stock
Quantity:100g/25g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):492.0/593.0/160.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:32644-15-8)(S)-(-)-2-溴丙酸
Order Number:LE2468894
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:32644-15-8)(S)-2-Bromopropionic Acid
A5837
Purity:99%/99%/99%
Quantity:100g/25g/5g
Price ($):492.0/593.0/160.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:32644-15-8)(S)-(-)-2-溴丙酸
LE2468894
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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